Cas no 35480-95-6 (4-Isopropyl-2-nitrobenzoic acid)

• Product Name: 4-Isopropyl-2-nitrobenzoic acid
• CAS No: 35480-95-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD20483818
• CID: 1471131
• Update Time: 2025-04-20

4-Isopropyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-methylethyl)-2-nitro-
• 4-isopropyl-2-nitrobenzoic acid
• 4-isopropyl-2-nitro-benzoic acid
• LMEMHNYHGJJMEK-UHFFFAOYSA-N
• 2-nitro-4-propan-2-ylbenzoic acid
• SY224764
• 4-Isopropyl-2-nitrobenzoic acid

• MDL： MFCD20483818
• Inchi： 1S/C10H11NO4/c1-6(2)7-3-4-8(10(12)13)9(5-7)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： LMEMHNYHGJJMEK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C(C)C)=O

Computed Properties

• Exact Mass: 209.06883
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives